2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(4-chlorophenyl)-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C12H8ClN3O/c13-9-3-1-8(2-4-9)10-7-11-12(17)14-5-6-16(11)15-10/h1-7H,(H,14,17)
• InChI Key: FXAIWBIJODBLIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN3C=CNC(=O)C3=C2)Cl
• Molecular Formula: C12H8ClN3O
• DSSTOX Substance ID: DTXSID701226151
• Molecular Weight: 245.66 g/mol
• CAS RN: 1255788-78-3

Description

Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been the focus of various synthetic routes developed in the last decade. They are synthesized by a broad range of organic reactions using 5-aminopyrazole as a precursor.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a scaffold hopping exercise that begins with known imidazo[1,2-a]pyrazines, briefly explores pyrazolo[1,5-a][1,3,5]triazines, and ultimately yields pyrazolo[1,5-a]pyrimidines.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have been identified as a novel class of potent TTK inhibitors. They are synthesized through a series of organic reactions.

Scientific Research Applications

Synthesis and Evaluation in Cancer Research

A significant application of 2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives involves cancer research. Studies have demonstrated their potential as agents against A549 lung cancer cells. For instance, Zhang et al. (2008) synthesized novel derivatives and found that certain compounds with the 4-chlorophenyl group exhibited significant inhibitory effects on A549 cell growth, suggesting their potential as anticancer agents (Zhang et al., 2008).

Heterocyclic Chemistry and Derivative Synthesis

The compound and its derivatives play a crucial role in heterocyclic chemistry. Tsizorik et al. (2019) explored the synthesis of pyrazolo[1,5-a]pyrazin-4-ylacetonitriles and their annulation with the pyridine ring, contributing to the development of new pyrazolo[1,5-a]pyrido[2,1-c]pyrazine systems (Tsizorik et al., 2019). Such research is vital for advancing synthetic methods in organic chemistry and developing novel heterocyclic compounds.

Antimicrobial and Anticancer Properties

In addition to anticancer applications, these derivatives have been investigated for their antimicrobial properties. Hafez et al. (2016) synthesized derivatives and evaluated their in vitro antimicrobial and anticancer activities. Some compounds showed higher anticancer activity than the reference drug, doxorubicin, and exhibited good to excellent antimicrobial activity (Hafez et al., 2016).

Optical and Fluorescent Properties

The fluorescent properties of derivatives have been a subject of interest. Zheng et al. (2011) designed and synthesized fluorescent compounds containing the pyrazolo[1,5-a]pyrazin-4(5H)-one moiety. Their optical properties were investigated, providing insights into their potential use in fluorescence-based applications (Zheng et al., 2011).

Crystallographic Studies and Molecular Interactions

Crystallographic analysis has been employed to understand the molecular structure and interactions of these compounds. Low et al. (2004) studied isomeric molecules including 2-(4-chlorophenyl)pyrazolo[1,5-a]quinazoline, revealing insights into their hydrogen bonding and pi-stacking interactions, essential for understanding their molecular behavior (Low et al., 2004).

Mechanism of Action

The mechanism of action of pyrazolo[1,5-a]pyrimidines is related to their inhibitory effect on TTK, a target for cancer treatment.

Future Directions

The development of new synthetic routes towards pyrazolo[1,5-a]pyrimidines for their biological and medicinal exploration is an attractive area for researchers. This suggests that there could be future research opportunities in this area.